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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B106662

Linalool Oxide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of linalool oxide, a naturally occurring
monoterpenoid with significant interest in the fragrance, flavor, and pharmaceutical industries.
This document covers its chemical identity, including CAS numbers and molecular structure,
detailed experimental protocols for its synthesis, and an exploration of its biological activities.

Chemical Identity and Molecular Structure

Linalool oxide is a bicyclic monoterpenoid ether that exists as several stereoisomers, primarily
categorized into furanoid (five-membered ring) and pyranoid (six-membered ring) forms. Each
of these forms can also exist as cis and trans diastereomers. The general molecular formula for
linalool oxide is C10H1802.[1][2]

Molecular Structure

The core structure of linalool oxide consists of a substituted tetrahydrofuran or
tetrahydropyran ring. The specific arrangement of the substituents gives rise to the different
isomers.
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Furanoid Linalool Oxide: Features a five-membered tetrahydrofuran ring. Pyranoid Linalool
Oxide: Features a six-membered tetrahydropyran ring.

CAS Numbers of Linalool Oxide Isomers

The Chemical Abstracts Service (CAS) has assigned unique registry numbers to the various
forms of linalool oxide, which are crucial for unambiguous identification in research and
commerce.
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Physicochemical Properties
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The physical properties of linalool oxide isomers vary depending on their specific

stereochemistry. These properties are critical for their application in various fields.

cis-Furanoid

trans-Furanoid

Pyranoid Linalool

Property ) ) . ) . .
Linalool Oxide Linalool Oxide Oxide (mixture)
- _ 188-192 °C @ 760 201-202 °C @ 760 223-224°C @ 760
Boiling Point
mmHg[5] mmHg[6][11] mmHg[1][12]
_ _ _ _ _ 0.991-0.996 g/cm® @
Density Not readily available Not readily available
20°C[1][12]
: . . _ _ 1.472-1.482 @
Refractive Index Not readily available Not readily available
20°C[1][12]

Experimental Protocols: Synthesis of Linalool Oxide

Isomers

A practical laboratory-scale synthesis for all eight stereocisomeric forms of linalool oxide has

been developed, starting from the enantiomers of linalool.[13] The following is a summary of

the key steps.

General Procedure for the Preparation of Linalool Oxide

Isomers

The synthesis involves the epoxidation of linalool followed by an acid-catalyzed intramolecular

cyclization to yield a mixture of furanoid and pyranoid isomers.[13][14]

Step 1: Epoxidation and Cyclization

e Linalool is dissolved in a suitable solvent (e.g., dichloromethane).

e An epoxidizing agent, such as meta-chloroperoxybenzoic acid (mCPBA), is added portion-

wise at a controlled temperature (e.g., 0 °C).

» Following the complete consumption of the starting linalool, a catalytic amount of a protic

acid (e.qg., p-toluenesulfonic acid, PTSA) is added to facilitate the cyclization reaction.
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e The reaction yields a crude mixture of furanoid and pyranoid linalool oxide isomers.[13]
Step 2: Separation of Pyranoid Isomers

e The crude mixture is subjected to chemoselective benzoylation. The secondary hydroxyl
group of the pyranoid isomers reacts preferentially with benzoyl chloride in the presence of
pyridine.

e The resulting benzoate esters of the pyranoid forms can then be separated from the
unreacted furanoid isomers by column chromatography.[13]

Step 3: Separation of Furanoid Isomers

e The isolated mixture of furanoid isomers is acetylated using acetic anhydride and sodium
acetate.

e The resulting acetate esters of the cis- and trans-furanoid isomers are separable by column
chromatography.[13]

Step 4: Hydrolysis of Esters

o The separated benzoate and acetate esters are hydrolyzed (e.g., using sodium hydroxide in
methanol or lithium aluminium hydride) to yield the pure individual stereocisomers of pyranoid
and furanoid linalool oxides, respectively.[13][14]

Caption: Synthetic workflow for the separation of linalool oxide isomers.

Biological Activity and Potential Mechanisms of
Action

Linalool, the precursor to linalool oxide, is well-documented for its broad-spectrum biological
activities, including antimicrobial and antifungal properties.[15] The mechanisms of action for
linalool oxide are believed to be similar, primarily targeting the cell membrane and cell wall of
microorganisms.

Antifungal Mechanism
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The antifungal activity of linalool, and likely linalool oxide, involves the disruption of fungal cell
integrity through multiple modes of action.

e Cell Membrane Disruption: Linalool has been shown to damage the fungal cell membrane,
leading to increased permeability and leakage of intracellular components.[16][17] This is a
critical step in its fungicidal effect.

o Ergosterol Synthesis Inhibition: A key component of the fungal cell membrane is ergosterol.
Linalool can interfere with the ergosterol biosynthesis pathway, further compromising
membrane integrity and function.[17][18]

o Cell Wall Degradation: The fungal cell wall provides structural support and protection.
Linalool is thought to inhibit key enzymes involved in cell wall synthesis, such as 1,3-f3-
glucan synthase, weakening the cell wall and making the fungus more susceptible to osmotic
stress.[18]

Plausible Antifungal Mechanism of Linalool Oxide

Linalool Oxide

Disruption |Inhibition

Funpal Cell

Cell Membrane Ergosterol Biosynthesis

I
I
I
I
I
]
I
I
I
I
\ I :
\ I
\\Leakage IWeakening :
I
I
I
I
]
I
I
I
|

A

Intracellular Components @

Click to download full resolution via product page

Caption: Conceptual diagram of the antifungal action of linalool oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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